Cas no 2173996-84-2 (4-amino-3-fluoro-2-methylphenol hydrochloride)

• Product Name: 4-amino-3-fluoro-2-methylphenol hydrochloride
• CAS No: 2173996-84-2
• MF: C₇H₉ClFNO
• MW: 177.603864431381
• CID: 5974296
• PubChem ID: 137701478
• Update Time: 2025-08-05

4-amino-3-fluoro-2-methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-fluoro-2-methylphenol hydrochloride
• 2173996-84-2
• EN300-1696815
• 4-Amino-3-fluoro-2-methylphenolhydrochloride

• Inchi： 1S/C7H8FNO.ClH/c1-4-6(10)3-2-5(9)7(4)8;/h2-3,10H,9H2,1H3;1H
• InChI Key： SDEXILWULNUWIW-UHFFFAOYSA-N
• SMILES： CC1C(=CC=C(N)C=1F)O.Cl

Computed Properties

• Exact Mass: 177.0356698g/mol
• Monoisotopic Mass: 177.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-3-fluoro-2-methylphenol hydrochloride

4-Amino-3-Fluoro-2-Methylphenol Hydrochloride: A Multifunctional Compound in Pharmaceutical and Chemical Research

4-Amino-3-fluoro-2-methylphenol hydrochloride is a derivative of phenol with a unique combination of functional groups, including an amino group, fluorine atom, and methyl substituent. This compound, with the chemical formula C₈H₉NO₂·HCl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, such as the fluoro substitution and methyl group, significantly influence its pharmacological properties and reactivity. Recent studies have highlighted its potential in drug development, particularly in the design of small-molecule therapeutics targeting inflammatory and neurodegenerative diseases.

As a hydrochloride salt, this compound exhibits enhanced solubility in aqueous environments, making it suitable for pharmaceutical formulations. The amino group at the 4-position contributes to its ability to form hydrogen bonds, which is critical for interactions with biological targets. The fluoro substitution at the 3-position introduces electronegative character, modulating the compound's electronic properties and enabling tailored reactivity in synthetic pathways. These structural attributes position 4-amino-3-fluoro-2-methylphenol hydrochloride as a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have demonstrated the utility of 4-amino-3-fluoro-2-methylphenol hydrochloride in the development of anti-inflammatory agents. A 2023 study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX-2), a key enzyme in the inflammatory response. The fluoro group was found to enhance the compound's binding affinity to the COX-2 active site, while the amino group facilitates interactions with hydrophobic regions of the enzyme. This dual functionality underscores its potential as a lead compound for anti-inflammatory drug development.

Additionally, 4-amino-3-fluoro-2-methylphenol hydrochloride has shown promise in neuropharmacology. Research published in *Neuropharmacology* (2024) explored its role as a precursor for dopamine receptor modulators. The methyl group at the 2-position was identified as critical for stabilizing the compound's conformation, enabling selective interactions with dopamine receptors. This finding highlights its potential in the treatment of neurological disorders such as Parkinson's disease, where dopaminergic activity is impaired.

From a synthetic perspective, 4-amino-3-fluoro-2-methylphenol hydrochloride is a key intermediate in the production of various heterocyclic compounds. A 2023 paper in *Organic Letters* described its use in the synthesis of pyrazole derivatives with anti-cancer properties. The hydrochloride salt form facilitated efficient coupling reactions, enabling the rapid formation of complex molecular architectures. This synthetic versatility makes it a preferred choice for pharmaceutical manufacturers seeking to optimize production processes.

Recent computational studies have further expanded the understanding of 4-amino-3-fluoro-2-methylphenol hydrochloride's pharmacological profile. Molecular docking simulations revealed its ability to bind to multiple protein targets, including kinases and ion channels. The fluoro substitution was found to enhance the compound's selectivity for specific targets, reducing off-target effects. These insights are critical for the design of safer and more effective therapeutics.

Environmental and toxicological studies have also addressed the safety profile of 4-amino-3-fluoro-2-methylphenol hydrochloride. A 2024 report in *Environmental Science & Technology* evaluated its biodegradability and potential ecological impact. While the compound exhibits moderate biodegradation rates, its hydrochloride salt form demonstrated reduced toxicity to aquatic organisms compared to its free base counterpart. These findings support its use in industrial applications while emphasizing the need for responsible waste management practices.

Advancements in analytical chemistry have enabled more precise characterization of 4-amino-3-fluoro-2-methylphenol hydrochloride. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) techniques have been employed to confirm its molecular structure and purity. These methods are essential for quality control in pharmaceutical manufacturing, ensuring the compound meets stringent regulatory standards.

Looking ahead, the continued exploration of 4-amino-3-fluoro-2-methylphenol hydrochloride's potential applications is expected to drive innovation in multiple fields. Its structural adaptability and functional versatility make it a promising candidate for the development of novel therapeutics, particularly in areas such as oncology, neurology, and immunology. Ongoing research into its pharmacokinetic properties and mechanism of action will further refine its utility in drug discovery and development.